Cas no 139262-76-3 (H2L5186303)

H2L5186303 structure
H2L5186303 structure
Product Name:H2L5186303
CAS No:139262-76-3
MF:C26H20N2O8
MW:488.445607185364
CID:2089788
PubChem ID:90488981
Update Time:2025-07-17

H2L5186303 Chemical and Physical Properties

Names and Identifiers

    • H2L5186303
    • (2Z,2′Z)-4,4′-[1,3-Phenylenebis(oxy-4,1-phenyleneimino)]bis[4-oxo-2-butenoic acid
    • 4,4′-[1,3-Phenylenebis(oxy-4,1-phenyleneimino)]bis[4-oxo-2-Butenoic acid
    • (2Z,2'Z)-4,4'-(((1,3-Phenylenebis(oxy))bis(4,1-phenylene))bis(azanediyl))bis(4-oxobut-2-enoic acid)
    • SCHEMBL18514204
    • EX-A6939
    • MS-29074
    • 139262-76-3
    • GLXC-03508
    • HY-107616
    • (Z,Z)-4,4'-[1,3-Phenylenebis(oxy-4,1-phenyleneimino)]bis[4-oxo-2-butenoic acid]
    • 4,4'-[1,3-Phenylenebis(oxy-4,1-phenyleneimino)]bis[4-oxo-2-Butenoic acid
    • G79302
    • AKOS024458392
    • (Z)-4-[4-[3-[4-[[(Z)-3-Carboxyprop-2-enoyl]amino]phenoxy]phenoxy]anilino]-4-oxobut-2-enoic acid
    • NCGC00387205-03
    • Inchi: 1S/C26H20N2O8/c29-23(12-14-25(31)32)27-17-4-8-19(9-5-17)35-21-2-1-3-22(16-21)36-20-10-6-18(7-11-20)28-24(30)13-15-26(33)34/h1-16H,(H,27,29)(H,28,30)(H,31,32)(H,33,34)/b14-12-,15-13-
    • InChI Key: HZFPOTBCYPWQSH-DZDAAMPGSA-N
    • SMILES: O(C1C=CC(=CC=1)NC(/C=C\C(=O)O)=O)C1C=CC=C(C=1)OC1C=CC(=CC=1)NC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 488.12196560g/mol
  • Monoisotopic Mass: 488.12196560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 760
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 151Ų

H2L5186303 Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

H2L5186303 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H456358-1mg
H2L5186303
139262-76-3
1mg
$ 115.00 2022-06-04
TRC
H456358-2.5mg
H2L5186303
139262-76-3
2.5mg
$ 260.00 2022-06-04
TRC
H456358-5mg
H2L5186303
139262-76-3
5mg
$ 430.00 2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
Z920960-5mg
(2Z,2′Z)-4,4′-[1,3-Phenylenebis(oxy-4,1-phenyleneimino)]bis[4-oxo-2-butenoic acid
139262-76-3 ≥98% (HPLC)
5mg
¥1,311.30 2022-09-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci13114-1mg
H2L5186303
139262-76-3 98%
1mg
¥516.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci13114-5mg
H2L5186303
139262-76-3 98%
5mg
¥1564.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci13114-10mg
H2L5186303
139262-76-3 98%
10mg
¥2540.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci13114-25mg
H2L5186303
139262-76-3 98%
25mg
¥5783.00 2023-09-09
Aaron
AR00A1C1-5mg
4,4′-[1,3-Phenylenebis(oxy-4,1-phenyleneimino)]bis[4-oxo-2-Butenoic acid
139262-76-3
5mg
$234.00 2023-12-16
Aaron
AR00A1C1-10mg
4,4′-[1,3-Phenylenebis(oxy-4,1-phenyleneimino)]bis[4-oxo-2-Butenoic acid
139262-76-3
10mg
$364.00 2023-12-16

H2L5186303 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:139262-76-3)H2L5186303
Order Number:A1245195
Stock Status:in Stock
Quantity:250mg/100mg/50mg/25mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:14
Price ($):797/664/554/324
Email:sales@amadischem.com

Additional information on H2L5186303

Introduction to Compound with CAS No. 139262-76-3 and Product Name H2L5186303

The compound with the CAS number 139262-76-3 and the product name H2L5186303 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The molecular framework of this compound exhibits remarkable characteristics that make it a promising candidate for further investigation in various scientific domains.

Recent studies have highlighted the importance of structurally diverse molecules in the development of novel pharmaceuticals. The compound 139262-76-3 and its derivative H2L5186303 have been extensively studied for their ability to interact with biological targets in a highly specific manner. This specificity is crucial for designing drugs that can effectively modulate biological pathways without causing unintended side effects.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new therapeutic agents. The structural features of H2L5186303 allow it to mimic natural bioactive molecules, thereby facilitating the binding to specific receptors or enzymes. This property is particularly valuable in the context of targeted therapy, where precision is paramount.

In the realm of drug discovery, the compound has shown promise in preliminary screenings for various diseases. Its ability to inhibit key enzymes involved in inflammatory pathways has made it a subject of interest for researchers studying chronic inflammatory conditions. The molecular interactions observed with these enzymes suggest that H2L5186303 could be a potent anti-inflammatory agent.

Moreover, the compound’s stability under various conditions makes it a reliable candidate for further development. Chemical stability is a critical factor in drug formulation, as it ensures that the active ingredient remains effective throughout its shelf life. The robustness of 139262-76-3 and H2L5186303 in different environments has been a key factor in their continued investigation.

Another area where this compound shows significant promise is in the field of neurology. Preliminary research indicates that it may have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The ability of H2L5186303 to cross the blood-brain barrier is particularly noteworthy, as it allows for direct interaction with neural tissues.

The synthesis and characterization of 139262-76-3 have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. These methods are essential for obtaining reliable data on its biological activity and pharmacokinetic properties.

Future studies are planned to explore the compound’s efficacy in clinical trials. These trials will aim to validate its therapeutic potential and assess its safety profile in human subjects. The collaboration between academic researchers and pharmaceutical companies is expected to accelerate the process of bringing this promising compound from bench to bedside.

The regulatory landscape also plays a crucial role in the development of new drugs. Compliance with regulatory standards ensures that H2L5186303 meets stringent quality control measures before being approved for clinical use. This adherence to regulatory guidelines is essential for ensuring patient safety and efficacy.

In conclusion, the compound with CAS number 139262-76-3 and product name H2L5186303 represents a significant advancement in chemical and biomedical research. Its unique structural properties, potential applications in drug discovery, and favorable stability make it a promising candidate for further development. As research continues, we can expect to see more insights into its therapeutic potential and how it can contribute to improving human health.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:139262-76-3)H2L5186303
A1245195
Purity:99%/99%/99%/99%
Quantity:250mg/100mg/50mg/25mg
Price ($):797/664/554/324
Email